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Compound of Interest

Compound Name: Labrafil
CAS No.: 62563-68-2
Cat. No.: B13420309
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Introduction

Labrafil® M 1944 CS, chemically known as Oleoyl Polyoxyl-6 Glycerides, is a nonionic, water-
dispersible surfactant widely utilized in pharmaceutical formulations.[1][2] It is composed of
mono-, di-, and triglycerides, along with PEG-6 mono- and diesters of oleic acid.[1] In topical
drug delivery, Labrafil® M 1944 CS serves multiple functions: it acts as a powerful solubilizer
for poorly water-soluble active pharmaceutical ingredients (APIs), functions as a co-emulsifier
to enhance the stability of creams and lotions, and serves as a penetration enhancer to
improve drug permeation across the stratum corneum.[1][3][4] Its ability to self-emulsify in
agueous media makes it a valuable component in the development of advanced delivery
systems such as microemulsions, emulgels, and foams.[1][2]

Physicochemical Properties

Understanding the properties of Labrafil® M 1944 CS is crucial for formulation development.
Key quantitative parameters are summarized below.
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Property Value Source
Chemical Name Oleoyl Polyoxyl-6 Glycerides [1]
Appearance Liquid [1][2]
HLB Value 9+1 [1]
Viscosity @ 20°C 75 - 95 mPa.s [1112]

N Mono-, di-, triglycerides and
Composition L [1]
PEG-6 esters of oleic acid

Key Functions in Topical Formulations

The unique chemical structure of Labrafil® M 1944 CS imparts several key functionalities

beneficial for topical drug delivery.
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Caption: Relationship between properties and functions of Labrafil M 1944 CS.
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Performance Data in Topical Formulations

Labrafil® M 1944 CS has been successfully incorporated into various topical systems,
demonstrating its efficacy as a formulation excipient.

Formulation Characterization

The following table summarizes characterization data from studies that used Labrafil® M 1944
CS as the oil phase in microemulsion formulations.

Formulation Droplet Size Viscosity
API pH Source
Component (nm) (cP)

Oil: Labrafil® ] <100
Acyclovir 40-160 5.5-6.5 [5]
M 1944 CS (unloaded)

Surfactant:

Tween 80

Co-
surfactant: n-

Butanol

Oil: Labrafil®

Nimodipine 69 - 82 25-32 4-6 [6]
M 1944 CS

Surfactant:

Tween 20

Co-
surfactant:
PEG 400

In Vitro Skin Permeation

Formulations containing Labrafil® M 1944 CS have shown significant enhancement in drug
permeation across the skin.
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Permeation Enhanceme

Formulation
API Substrate Flux nt Over Source
Type
(ng/cm?lh) Control
Oo/wW . ~2.2-fold
] . ) ) Excised Rat ) )
Nimodipine Microemulsio . 407 £ 90 increase in [6]
in
n flux
Drug in Excised Rat
Control ) ) 186 + 130 N/A [6]
Solution Skin

Safety and Biocompatibility

In vitro cytotoxicity studies have been conducted to assess the safety of Labrafil® M 1944 CS
on skin cells. It has been shown to be less cytotoxic than model irritants like Triton X-100.[7]

ICso Concentration

Cell Line Assay Source
(ng/mL)
Human Keratinocytes
MTT 3514+1.1 [7]
(HaCaT)
Primary Skin
MTT 436.4+1.2 [7]

Fibroblasts (FB)

Experimental Protocols

The following protocols provide a general framework for developing and evaluating a topical
microemulsion using Labrafil® M 1944 CS.
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Caption: Experimental workflow for a Labrafil M 1944 CS topical formulation.

Protocol: Microemulsion Formulation Development

This protocol details the preparation of an oil-in-water (O/W) microemulsion using the aqueous

titration method.
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Materials:

Active Pharmaceutical Ingredient (API)

Oil Phase: Labrafil® M 1944 CS

Surfactant (e.g., Tween 80, Labrasol®)

Co-surfactant (e.g., Transcutol® P, Propylene Glycol)

Aqueous Phase: Purified Water or buffer

Vortex mixer, magnetic stirrer, analytical balance
Procedure:

o API Solubilization: Dissolve the predetermined amount of API into the oil phase (Labrafil® M
1944 CS) with gentle heating or vortexing until a clear solution is obtained.

o Surfactant/Co-surfactant Mixture (Smix): In a separate vial, accurately weigh and mix the
surfactant and co-surfactant at a predetermined ratio (e.g., 1:1, 2:1, or 3:1 w/w). Mix
thoroughly using a vortex mixer.

o Mixing Oil and Smix: Add the API-loaded oil phase to the Smix mixture. Vortex until a clear,
homogenous mixture is formed.

o Aqueous Titration: Place the mixture on a magnetic stirrer. Slowly add the aqueous phase
dropwise to the oil/Smix mixture with constant, gentle stirring.

o Endpoint Determination: Continue titration until the mixture turns from a clear solution to a
transparent, low-viscosity microemulsion. The endpoint signifies the formation of a stable
O/W microemulsion.

o Equilibration: Allow the prepared microemulsion to equilibrate at room temperature for at
least 24 hours before further characterization.

Protocol: In Vitro Skin Permeation Testing (IVPT)
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This protocol describes the use of a Franz diffusion cell to assess the permeation of an API
from a Labrafil® M 1944 CS formulation through an excised skin sample.

Materials & Equipment:

Franz diffusion cells

o Excised skin (e.g., porcine ear, human cadaver, or rodent skin)[8]

o Receptor Medium: Phosphate Buffered Saline (PBS) pH 7.4, often with a solubilizing agent
(e.g., 0.5-2% Volpo) to maintain sink conditions.

e Microemulsion formulation

e Control formulation (e.g., API suspension/solution)

o Magnetic stirrer, water bath/circulator, syringe, and needles
e Analytical instrument for API quantification (e.g., HPLC-UV)
Procedure:

o Cell Setup: Set up the Franz diffusion cells and connect them to a circulating water bath to
maintain the skin surface temperature at 32°C.[9]

e Receptor Chamber Filling: Fill the receptor chamber with pre-warmed, de-gassed receptor
medium, ensuring no air bubbles are trapped beneath the skin.[10] Add a small magnetic stir
bar.

o Skin Mounting: Carefully mount the excised skin sample between the donor and receptor
chambers, with the stratum corneum side facing the donor chamber.

o Equilibration: Allow the mounted skin to equilibrate with the receptor medium for 30-60
minutes.

o Dosing: Apply a finite dose (e.g., 5-10 mg/cm?) of the Labrafil® M 1944 CS microemulsion
or control formulation evenly onto the skin surface in the donor chamber.
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« Sampling: At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw an
aliquot (e.g., 200-500 uL) from the receptor chamber via the sampling arm.[10]

+ Receptor Medium Replacement: Immediately after each sample is taken, replace the
withdrawn volume with an equal volume of fresh, pre-warmed receptor medium.

+ Sample Analysis: Analyze the collected samples for API concentration using a validated
analytical method (e.g., HPLC).

+ Data Analysis: Calculate the cumulative amount of APl permeated per unit area (ug/cm?) and
plot this against time. The slope of the linear portion of the curve represents the steady-state
flux (Jss).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Labrafil M 1944 CS for
Topical Drug Delivery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13420309/docs#application-notes-and-protocols-
labrafil-m-1944-cs-for-topical-drug-delivery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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